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molecular formula C9H10N2O B8769662 7-Amino-4-methylisoindolin-1-one CAS No. 913391-45-4

7-Amino-4-methylisoindolin-1-one

Cat. No. B8769662
CAS RN: 913391-45-4
M. Wt: 162.19 g/mol
InChI Key: OTJXVHFKSUDRTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07745641B2

Procedure details

In a similar manner to Step 1 of Example 152, 7-amino-4-bromoisoindolinone (100 mg, 0.440 mmol) was dissolved in dimethoxyethane (5 mL), and the solution was treated with trimethylboroxine (0.184 mL, 1.76 mmol), [bis(diphenylphosphino)ferrocene]dichloropalladium (28.7 mg, 0.0352 mmol), potassium carbonate (304 mg, 2.20 mmol) and water (0.158 mL), followed by purification by preparative thin-layer chromatography (chloroform/acetonitrile=4/1) to obtain a mixture of 7-amino-4-methylisoindolinone and 7-aminoisoindolinone (62.9 mg, ratio 10/1, yield 89%).
Name
7-amino-4-bromoisoindolinone
Quantity
100 mg
Type
reactant
Reaction Step One
Name
dimethoxyethane
Quantity
5 mL
Type
solvent
Reaction Step One
Name
trimethylboroxine
Quantity
0.184 mL
Type
reactant
Reaction Step Two
[Compound]
Name
[bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
28.7 mg
Type
reactant
Reaction Step Two
Name
potassium carbonate
Quantity
304 mg
Type
reactant
Reaction Step Two
Name
water
Quantity
0.158 mL
Type
solvent
Reaction Step Two
Name
7-amino-4-methylisoindolinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
7-aminoisoindolinone
Yield
89%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][C:5](Br)=[C:6]2[C:10]=1[C:9](=[O:11])[NH:8][CH2:7]2.CB1OB(C)OB(C)O1.C(=O)([O-])[O-].[K+].[K+].NC1C=CC(C)=C2C=1C(=O)NC2>C(COC)OC.O>[NH2:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:10]=1[C:9](=[O:11])[NH:8][CH2:7]2 |f:2.3.4|

Inputs

Step One
Name
7-amino-4-bromoisoindolinone
Quantity
100 mg
Type
reactant
Smiles
NC=1C=CC(=C2CNC(C12)=O)Br
Name
dimethoxyethane
Quantity
5 mL
Type
solvent
Smiles
C(OC)COC
Step Two
Name
trimethylboroxine
Quantity
0.184 mL
Type
reactant
Smiles
CB1OB(OB(O1)C)C
[Compound]
Name
[bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
28.7 mg
Type
reactant
Smiles
Name
potassium carbonate
Quantity
304 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
water
Quantity
0.158 mL
Type
solvent
Smiles
O
Step Three
Name
7-amino-4-methylisoindolinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC=1C=CC(=C2CNC(C12)=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
followed by purification by preparative thin-layer chromatography (chloroform/acetonitrile=4/1)
CUSTOM
Type
CUSTOM
Details
to obtain

Outcomes

Product
Name
7-aminoisoindolinone
Type
product
Smiles
NC=1C=CC=C2CNC(C12)=O
Measurements
Type Value Analysis
AMOUNT: MASS 62.9 mg
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 96.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.